
Erythrinin F: A Comparative Analysis of
Antibacterial Efficacy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erythrinin F

Cat. No.: B15595608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibacterial efficacy of Erythrinin F, a

prenylated isoflavonoid isolated from plants of the Erythrina genus, against known antibiotics.

Due to the limited availability of direct comparative studies, this analysis synthesizes data from

multiple sources to offer a broader perspective on the potential of Erythrinin F and related

compounds as antibacterial agents.

Comparative Efficacy: Minimum Inhibitory
Concentration (MIC)
Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent

that prevents the visible growth of a microorganism. The following tables summarize the MIC

values for Erythrinin F, related isoflavonoids from the Erythrina genus, and two widely used

antibiotics, Erythromycin and Ciprofloxacin, against common bacterial pathogens. It is

important to note that these values are compiled from different studies and direct, side-by-side

comparisons may vary based on experimental conditions.

Table 1: Comparative MIC Values against Staphylococcus aureus
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Compound/Antibiot
ic

Strain MIC (µg/mL) Reference

Erythrinin F & Related

Isoflavonoids

Erycristagallin
Methicillin-Resistant

S. aureus (MRSA)
3.13 - 6.25 [1]

Orientanol B
Methicillin-Resistant

S. aureus (MRSA)
3.13 - 6.25 [1]

Alpinumisoflavone S. aureus 3.9 [2]

Burttinone S. aureus 3.9 [2]

Abyssinone V-4'-O-

methyl ether
S. aureus 7.8 [2]

6,8-diprenylgenistein S. aureus 7.8 [2]

Phaseollidin S. aureus 10 [3]

Erybraedin A S. aureus 31 [3]

Standard Antibiotics

Erythromycin

S. aureus (ATCC

25925, clinical

isolates)

0.25 - >2048 [4]

Ciprofloxacin
S. aureus (clinical

isolate)
0.6 [5]

Table 2: Comparative MIC Values against Gram-Negative Bacteria
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Compound/Antibiot
ic

Strain MIC (µg/mL) Reference

Erythrina

Isoflavonoids

Alpinumisoflavone Escherichia coli 125 [2]

Burttinone Escherichia coli 62.5 [2]

Abyssinone V-4'-O-

methyl ether
Escherichia coli 125 [2]

6,8-diprenylgenistein Escherichia coli 125 [2]

Standard Antibiotics

Ciprofloxacin
Escherichia coli

(clinical isolates)
0.013 - 0.08 [5]

Proposed Mechanism of Action
Flavonoids isolated from the Erythrina genus are believed to exert their antibacterial effects

through several mechanisms. The primary proposed mechanism for prenylated isoflavonoids,

including compounds structurally related to Erythrinin F, is the disruption of the bacterial

cytoplasmic membrane.[6][7] Other potential mechanisms include the inhibition of nucleic acid

synthesis and the modulation of energy metabolism through the inhibition of ATP synthase.[6]

[7]

The diagram below illustrates the proposed primary mechanism of action for prenylated

isoflavonoids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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